![molecular formula C19H19N3O3S B2753012 2-((1-(Naphthalen-2-ylsulfonyl)piperidin-4-yl)oxy)pyrazine CAS No. 1421443-80-2](/img/structure/B2753012.png)
2-((1-(Naphthalen-2-ylsulfonyl)piperidin-4-yl)oxy)pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1-(Naphthalen-2-ylsulfonyl)piperidin-4-yl)oxy)pyrazine is a compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized and studied extensively, and its mechanism of action and physiological effects have been investigated. In
Scientific Research Applications
Synthesis and Biological Activities
Anticonvulsant Activity : Novel naphthalen-2-yl acetate derivatives, including structures related to the queried compound, have been synthesized and evaluated for anticonvulsant activities. These compounds exhibit significant delay in the onset of convulsions, highlighting their potential as anticonvulsant agents through modulation of GABA-A receptors (Ghareb et al., 2017).
Anticancer Evaluation : Research on derivatives of naphthalene oxiran-2-yl methanone has shown promising anticancer activities, suggesting the potential of such compounds in cancer treatment protocols (Gouhar & Raafat, 2015).
Chemical Synthesis and Applications
Organocatalytic Activity : Studies have utilized derivatives similar to the queried compound as organocatalysts for asymmetric Michael reactions. These catalysts show high activity and stereoselectivity, demonstrating their utility in organic synthesis (Syu et al., 2010).
Structural and Theoretical Studies : Theoretical and experimental analyses of alkylaminophenol compounds, closely related to the target molecule, reveal high antioxidant values, suggesting potential biological activity (Ulaş, 2020).
Antimicrobial and Antioxidant Activities
- Synthesis and Evaluation of Pyrazoline Derivatives : Pyrazoline analogues have been synthesized and evaluated for toxicity and antioxidant activities, indicating their potential in drug development for various health conditions (Jasril et al., 2019).
properties
IUPAC Name |
2-(1-naphthalen-2-ylsulfonylpiperidin-4-yl)oxypyrazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3S/c23-26(24,18-6-5-15-3-1-2-4-16(15)13-18)22-11-7-17(8-12-22)25-19-14-20-9-10-21-19/h1-6,9-10,13-14,17H,7-8,11-12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZGWRCLZALCWIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=CN=C2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.